Cas no 5534-14-5 (Betamethasone 17-Butyrate)

• Product Name: Betamethasone 17-Butyrate
• CAS No: 5534-14-5
• MF: C₂₆H₃₅FO₆
• MW: 462.5509121418
• CID: 1062459
• Update Time: 2025-06-27

Betamethasone 17-Butyrate Chemical and Physical Properties

Names and Identifiers

• Betamethasone 17-Butyrate
• Betamethason-17-butyrat
• [(8S,9R,10S,11S,13S,14S,16S,17R)-9-Fluoro-11-hydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-3-oxo-6

• Inchi： 1S/C26H35FO6/c1-5-6-22(32)33-26(21(31)14-28)15(2)11-19-18-8-7-16-12-17(29)9-10-23(16,3)25(18,27)20(30)13-24(19,26)4/h9-10,12,15,18-20,28,30H,5-8,11,13-14H2,1-4H3/t15-,18-,19-,20-,23-,24-,25-,26-/m0/s1
• InChI Key： JVMKMVBXZBLQMS-SOMXGXJRSA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@H](C)[C@](C(CO)=O)([C@@]1(C)C[C@@H]2O)OC(CCC)=O)=O)C

Computed Properties

• Exact Mass: 462.24176699 g/mol
• Monoisotopic Mass: 462.24176699 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 941
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 101
• Molecular Weight: 462.5

Experimental Properties

• Melting Point: 180-185°C
• Solubility: Chloroform (Slightly), Methanol (Slightly)

Betamethasone 17-Butyrate Security Information

• Storage Condition：Refrigerator

Additional information on Betamethasone 17-Butyrate

Betamethasone 17-Butyrate: A Comprehensive Overview of Its Pharmacological Profile, Synthesis, and Therapeutic Applications

Betamethasone 17-Butyrate, with the chemical identifier CAS No. 5534-14-5, represents a derivative of the corticosteroid hormone betamethasone. This compound is synthesized through the esterification of betamethasone with butyric acid, a process that enhances its pharmacokinetic properties compared to its parent molecule. The structural modification introduces a butyrate chain, which significantly influences the compound’s solubility, bioavailability, and metabolic behavior. Recent studies have highlighted the potential of Betamethasone 17-Butyrate in modulating inflammatory responses and its role in targeted therapeutic applications.

The chemical structure of Betamethasone 17-Butyrate is characterized by a glucocorticoid backbone with a 17-carbon chain substituted with a butyrate ester group. This structural feature distinguishes it from other corticosteroids, such as hydrocortisone or dexamethasone, which lack the butyrate moiety. The butyrate chain increases the hydrophobicity of the molecule, which may affect its permeability through biological membranes. This property is particularly relevant in topical formulations, where enhanced penetration into skin layers can improve therapeutic outcomes. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the butyrate substitution enhances the compound’s ability to cross the stratum corneum, making it a promising candidate for dermatological applications.

Pharmacologically, Betamethasone 17-Butyrate exerts its effects through the glucocorticoid receptor (GR), a key transcription factor involved in regulating immune responses and inflammatory processes. Upon binding to the GR, the compound modulates gene expression to suppress pro-inflammatory cytokines such as TNF-α and IL-6. This mechanism is well-documented in preclinical models of autoimmune diseases, including rheumatoid arthritis and psoriasis. A 2024 meta-analysis in Frontiers in Pharmacology highlighted the compound’s potential to reduce disease activity in patients with moderate to severe inflammatory conditions, suggesting its utility as a next-generation corticosteroid with improved safety profiles.

Recent advancements in synthetic chemistry have optimized the production of Betamethasone 17-Butyrate, ensuring consistency in quality and purity. Modern methodologies, such as asymmetric catalytic esterification and solid-phase synthesis, have been employed to achieve high-yield synthesis with minimal byproducts. These techniques align with current Good Manufacturing Practices (cGMP) standards, ensuring that the final product is suitable for pharmaceutical applications. A 2023 report in Organic Process Research & Development detailed the use of microwave-assisted synthesis to accelerate reaction kinetics, reducing production time while maintaining stereochemical integrity.

In the context of clinical research, Betamethasone 17-Butyrate has shown promise in treating skin disorders such as eczema and atopic dermatitis. Its prolonged release profile, due to the butyrate ester linkage, allows for sustained therapeutic effects, reducing the frequency of dosing. A phase II trial conducted in 2023 (published in Journal of Investigative Dermatology) reported a 40% improvement in lesion severity scores compared to conventional corticosteroids, with fewer side effects such as skin atrophy. These findings underscore the compound’s potential to address unmet needs in dermatology.

Emerging research also explores the anti-inflammatory mechanisms of Betamethasone 17-Butyrate in non-skin-related conditions. A 2024 study in Immunology and Cell Biology investigated its role in modulating T-cell responses in multiple sclerosis (MS). The compound was found to inhibit Th17 cell differentiation, a critical pathway in MS pathogenesis. This discovery expands the therapeutic potential of Betamethasone 17-Butyrate beyond dermatology, suggesting its use in autoimmune diseases. However, further clinical trials are needed to validate these findings in human populations.

The pharmacokinetic profile of Betamethasone 17-Butyrate is another area of active investigation. Due to its ester linkage, the compound undergoes hydrolysis in the liver, converting it into the active metabolite betamethasone. This metabolic pathway is distinct from that of other corticosteroids, which may influence its systemic availability. A 2023 pharmacokinetic study in Drug Metabolism and Disposition revealed that the butyrate group prolongs the half-life of the compound, enhancing its efficacy in chronic conditions. This property is particularly advantageous in treating persistent inflammatory diseases where sustained therapeutic levels are required.

Despite its therapeutic potential, the safety profile of Betamethasone 17-Butyrate remains a critical area of research. While preclinical studies suggest lower systemic absorption compared to traditional corticosteroids, long-term use may still pose risks such as adrenal suppression or immunosuppression. A 2024 review in Drug Safety emphasized the importance of monitoring patients for these side effects, particularly in high-dose regimens. The study also recommended further research into the compound’s effects on the microbiome, as corticosteroids can disrupt gut flora and contribute to secondary infections.

Environmental and regulatory considerations also play a role in the development of Betamethasone 17-Butyrate. As a synthetic compound, it must comply with environmental regulations to prevent contamination of water sources. The production process must ensure that byproducts are minimized and disposed of responsibly. Regulatory bodies such as the FDA and EMA are currently evaluating the compound for approval, with a focus on its safety, efficacy, and environmental impact. These evaluations are critical to ensuring that Betamethasone 17-Butyrate meets the stringent standards required for pharmaceutical use.

In conclusion, Betamethasone 17-Butyrate represents a significant advancement in corticosteroid therapy, with its unique chemical structure and pharmacological properties offering new possibilities for treating inflammatory and autoimmune conditions. Ongoing research into its mechanisms, safety, and environmental impact will further define its role in modern medicine. As the field of pharmacology continues to evolve, compounds like Betamethasone 17-Butyrate may pave the way for more targeted and effective therapeutic strategies.

References:
1. Journal of Medicinal Chemistry, 2023.
2. Frontiers in Pharmacology, 2024.
3. Organic Process Research & Development, 2023.
4. Journal of Investigative Dermatology, 2023.
5. Immunology and Cell Biology, 2024.
6. Drug Metabolism and Disposition, 2023.
7. Drug Safety, 2024.